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Compound of Interest

Compound Name: (Benzylthio)acetic acid

Cat. No.: B086505 Get Quote

A Comparative Study: (Benzylthio)acetic Acid
and Proline Compounds
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of (benzylthio)acetic acid and proline, focusing on

their chemical properties and known biological activities. While extensive research has

elucidated the multifaceted roles of proline in cellular processes and signaling pathways, data

on the biological effects of (benzylthio)acetic acid remains limited. This document

summarizes the available information on both compounds to facilitate further research and

drug development efforts.

Chemical and Physical Properties
A fundamental comparison begins with the distinct chemical and physical properties of

(benzylthio)acetic acid and proline.
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Property (Benzylthio)acetic Acid L-Proline

Synonyms
S-Benzylthioglycolic acid, 2-

(benzylsulfanyl)acetic acid

(S)-Pyrrolidine-2-carboxylic

acid

Molecular Formula C₉H₁₀O₂S[1][2][3] C₅H₉NO₂

Molecular Weight 182.24 g/mol [2] 115.13 g/mol [4]

Appearance White to off-white solid
Colorless or white crystals or

crystalline powder

CAS Number 103-46-8[1] 147-85-3

Biological Activity and Performance
Significant disparities exist in the available data regarding the biological activities of these two

compounds. Proline is a well-characterized amino acid with crucial physiological roles, whereas

the biological functions of (benzylthio)acetic acid are largely unexplored.

(Benzylthio)acetic Acid and its Derivatives
Direct studies on the biological activity of (benzylthio)acetic acid are scarce. However,

research on structurally related thioglycolic acid derivatives provides insights into its potential

pharmacological relevance.

Pro-inflammatory and Immunomodulatory Effects: Palmitoylated derivatives of thioglycolic

acid have been shown to trigger innate immune responses by acting as agonists for Toll-like

receptor 2/Toll-like receptor 6 (TLR2/TLR6) heterodimers. These derivatives induced

significant expression of pro-inflammatory cytokines such as TNF-α and IL-1β in

macrophages.[4][5]

CRTh2 Receptor Antagonism: Novel derivatives, specifically 2-(2-(benzylthio)-1H-

benzo[d]imidazol-1-yl)acetic acids, have been identified as selective antagonists for the

Chemoattractant Receptor-homologous molecule expressed on Th2 cells (CRTh2).[6]

CRTh2 is a receptor for prostaglandin D2 and is implicated in allergic inflammation.

Oxidative Stress Induction: S-(Thiobenzoyl)thioglycolic acid, another derivative, has been

shown to induce oxidative stress responses and has been investigated for its potential
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anticancer properties by modulating cellular redox states.[7]

These findings suggest that the thioglycolic acid scaffold, present in (benzylthio)acetic acid,

can be chemically modified to interact with specific biological targets, primarily related to

inflammation, immune response, and oxidative stress.

Proline: A Multifunctional Amino Acid
Proline is a proteinogenic amino acid with a unique cyclic structure that imparts significant

conformational rigidity to proteins, particularly collagen.[4] Beyond its structural role, proline is a

key player in various cellular processes.

Collagen Synthesis: Proline is a major component of collagen, the most abundant protein in

mammals. The hydroxylation of proline residues is a critical step for the stability of the

collagen triple helix.[4]

Stress Response: In plants and other organisms, proline accumulates in response to

environmental stresses such as drought, salinity, and oxidative stress, acting as an

osmoprotectant and a scavenger of reactive oxygen species (ROS).[4]

Energy Metabolism: Proline can be catabolized in the mitochondria to provide energy,

supporting cell growth and survival under nutrient-limiting conditions.[4]

Signaling Molecule: Proline and its metabolites can act as signaling molecules, influencing

various pathways that regulate cell proliferation, differentiation, and apoptosis.[4] It has been

shown to modulate key signaling pathways including the mechanistic target of rapamycin

(mTOR), general control nonderepressible 2 (GCN2), and mitogen-activated protein kinase

(MAPK) pathways.[4]

Signaling Pathways
The signaling pathways involving proline are well-documented, while those for

(benzylthio)acetic acid remain to be elucidated.

Proline Signaling Pathways
Proline metabolism is intricately linked to cellular signaling networks that control growth, stress

responses, and energy homeostasis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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